Cas no 1202749-25-4 (2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate)

• Product Name: 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate
• CAS No: 1202749-25-4
• MF: C₂₃H₄₃AgBF₄NP₂
• MW: 590.214564561844
• CID: 4786773
• PubChem ID: 71311084
• Update Time: 2025-06-28

2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate
• 1202749-25-4
• 2,6-Bis[(di-tert-butylphosphino)methyl]pyridinesilver(I)tetrafluoroborate
• 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate, 97%

• Inchi： 1S/C23H43NP2.Ag.BF4/c1-20(2,3)25(21(4,5)6)16-18-14-13-15-19(24-18)17-26(22(7,8)9)23(10,11)12;;2-1(3,4)5/h13-15H,16-17H2,1-12H3;;/q;+1;-1
• InChI Key： MHUQMBQVIZYFEM-UHFFFAOYSA-N
• SMILES： [Ag+].P(CC1C=CC=C(CP(C(C)(C)C)C(C)(C)C)N=1)(C(C)(C)C)C(C)(C)C.F[B-](F)(F)F

Computed Properties

• Exact Mass: 589.19508g/mol
• Monoisotopic Mass: 589.19508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate

Introduction to 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate (CAS No 1202749-25-4)

2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate, with the CAS number 1202749-25-4, is a sophisticated organometallic compound that has garnered significant attention in the field of coordination chemistry and catalysis. This compound, featuring a pyridine backbone substituted with di-tert-butylphosphino groups, serves as an effective ligand in various chemical transformations. The silver(I) center coordinated to the tetrafluoroborate anion enhances its utility in catalytic applications, particularly in cross-coupling reactions and organic synthesis.

The structure of this compound is characterized by its bidentate phosphine ligands, which provide stability and tunability in coordination complexes. The di-tert-butylphosphino moiety not only imparts steric bulk but also influences the electronic properties of the metal center, making it an attractive candidate for designing tailored catalysts. Recent studies have highlighted its role in facilitating high-yield transformations in pharmaceutical synthesis, where precise control over reaction conditions is crucial.

In the realm of pharmaceutical research, 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate has been explored for its potential in facilitating the synthesis of complex heterocyclic compounds. These compounds are prevalent in many therapeutic agents, and their efficient synthesis often requires advanced catalytic systems. The compound's ability to stabilize reactive intermediates and promote selective bond formations has made it a valuable tool in medicinal chemistry laboratories.

Recent advancements in the field have demonstrated its application in asymmetric catalysis, where enantioselective transformations are of paramount importance. By incorporating chiral auxiliaries or ligands, researchers have been able to achieve high enantiomeric excesses in reactions that are critical for producing enantiomerically pure pharmaceuticals. This capability underscores the versatility of 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate as a catalyst in modern synthetic chemistry.

The compound's stability under various reaction conditions has also been a subject of extensive investigation. Studies have shown that it maintains its structural integrity and catalytic activity over multiple cycles, making it economically viable for industrial applications. This durability is attributed to the robust coordination environment provided by the phosphine ligands and the inert nature of the tetrafluoroborate counterion.

Another notable aspect of this compound is its compatibility with a wide range of substrates. Whether employed in palladium-catalyzed cross-coupling reactions or as a pre-catalyst for transition-metal-mediated transformations, it consistently delivers high reaction efficiencies. This broad applicability has positioned it as a cornerstone material in synthetic organic chemistry.

The environmental impact of using such catalysts has also been carefully considered. Efforts have been made to develop processes that minimize waste and reduce energy consumption without compromising yield or selectivity. The recyclability of 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate fits well within this green chemistry paradigm, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 2,6-Bis[(di-tert-butylphosphino)methyl]pyridine silver(I) tetrafluoroborate represents a significant advancement in catalytic chemistry. Its unique structural features and functional properties make it indispensable for both academic research and industrial applications. As our understanding of coordination chemistry continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of synthetic methodologies.